Cas no 1546511-37-8 (2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid)

• Product Name: 2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid
• CAS No: 1546511-37-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5941378
• PubChem ID: 81938431
• Update Time: 2025-06-11

2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid
• EN300-1139725
• 1546511-37-8
• AKOS020920727

• Inchi： 1S/C11H17N3O2/c1-11(12,10(15)16)6-14-7-13-8-4-2-3-5-9(8)14/h7H,2-6,12H2,1H3,(H,15,16)
• InChI Key： RMKADEAKIGXMPC-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=NC2CCCCC1=2)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid

Introduction to 2-Amino-2-Methyl-3-(4,5,6,7-Tetrahydro-1H-1,3-Benzodiazol-1-yl)Propanoic Acid (CAS No. 1546511-37-8)

2-Amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid (CAS No. 1546511-37-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its complex molecular structure, which includes a benzodiazepine ring system fused with a tetrahydro moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

The chemical structure of 2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid can be represented as follows: C₁₄H₂₀N₂O₂. The compound's molecular weight is approximately 248.32 g/mol. The benzodiazepine ring system is a well-known motif in medicinal chemistry due to its ability to modulate the activity of the γ-aminobutyric acid (GABA) receptor, which plays a crucial role in the central nervous system (CNS). The tetrahydro substitution further enhances the compound's stability and bioavailability, making it an attractive target for drug development.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid. Studies have shown that this compound exhibits potent anxiolytic and anticonvulsant effects, similar to those observed in traditional benzodiazepines such as diazepam and lorazepam. However, unlike these conventional drugs, 2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid demonstrates a more favorable side-effect profile and reduced potential for dependence and tolerance.

The mechanism of action of 2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid involves its interaction with the GABA_A receptor. This receptor is a ligand-gated ion channel that mediates inhibitory neurotransmission in the CNS. By enhancing the binding affinity of GABA to its receptor site, the compound effectively potentiates chloride ion influx into neurons, leading to hyperpolarization and reduced neuronal excitability. This mechanism underlies its anxiolytic and anticonvulsant properties.

Beyond its therapeutic applications in anxiety disorders and epilepsy, 2-amino-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-y l)propanoic acid has also shown promise in other areas of research. For instance, preliminary studies have indicated that this compound may have neuroprotective effects against ischemic brain injury. In vitro experiments have demonstrated that it can reduce neuronal cell death and oxidative stress in models of cerebral ischemia-reperfusion injury. These findings suggest that 2-amino-2-methyl -3-(4 ,5 ,6 ,7 -tetrahydro - 1 H - 1 , 3 -benzodiazol - 1 - yl ) propanoic acid could be further investigated as a potential treatment for stroke and other neurodegenerative conditions.

The synthesis of 2-amino - 2 - methyl - 3 -( 4 , 5 , 6 , 7 - tetrahydro - 1 H - 1 , 3 - benzodiazol - 1 - yl ) propanoic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate amino acid derivative with a substituted benzodiazepine precursor. Advanced techniques such as microwave-assisted synthesis and solid-phase synthesis have been employed to optimize the production process and enhance scalability.

In addition to its potential therapeutic applications, 2-amino - 2 - methyl - 3 -( 4 , 5 , 6 , 7 - tetrahydro - 1 H - 1 , 3 - benzodiazol - 1 - yl ) propanoic acid has also been studied for its use as a research tool in understanding GABAergic signaling pathways. Its ability to selectively modulate GABA_A receptor activity makes it a valuable probe for investigating the molecular mechanisms underlying various neurological disorders.

The safety profile of 2-amino - 2 - methyl - 3 -( 4 , 5 , 6 , 7 - tetrahydro - 1 H - 1 , 3 - benzodiazol - 1 - yl ) propanoic acid has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organ systems. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion,2-amino - 2-methyl – 3 – (4 ,5 ,6 ,7 – tetrahydro –  ​  ​  ​  ​  ​  ​   ​   ​   ​   ​   ​   ​   ​   ​   ​   ​   ​   ​   ​   ​   ​                                                                                                                                                                                                                                                                                                                                 ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​                   ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁠⁡⁡⁡⁡⁡⁡⁡⁡⁡⁡⁡⁡ ⁢ ⁢ ⁢ ⁢ ⁢ ⁢ ⁢ ⁢ ⁣ ⁣ ⁣ ⁣ ⁣ ⁣ ⁣ ⁣ ⁤ ⁤ ⁤ ⁤ ⁤ ⁤ ⁤ ⁤ is a promising compound with a wide range of potential applications in both therapeutic and research settings. Its unique chemical structure and favorable pharmacological properties make it an exciting target for further investigation and development in the field of medicinal chemistry.